Cas no 1260666-58-7 (3-Bromo-2-chloro-6-iodopyridine)

• Product Name: 3-Bromo-2-chloro-6-iodopyridine
• CAS No: 1260666-58-7
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• CID: 4900169
• Update Time: 2025-06-08

3-Bromo-2-chloro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-CHLORO-6-IODOPYRIDINE
• AB73525
• 3-Bromo-2-chloro-6-iodopyridine

• Inchi： 1S/C5H2BrClIN/c6-3-1-2-4(8)9-5(3)7/h1-2H
• InChI Key： HYVSDDATRPKVMK-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-chloro-6-iodopyridine

Professional Introduction to 3-Bromo-2-chloro-6-iodopyridine (CAS No. 1260666-58-7)

3-Bromo-2-chloro-6-iodopyridine, with the chemical formula C₅H₂BrClIN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1260666-58-7, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of bromo, chloro, and iodine substituents on a pyridine ring, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>3-Bromo-2-chloro-6-iodopyridine molecule exhibits a high degree of reactivity due to the electron-withdrawing nature of the halogen atoms. This reactivity is exploited in multiple synthetic pathways, allowing for the introduction of diverse functional groups and the construction of complex molecular architectures. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a valuable building block in the development of small-molecule drugs.

In recent years, there has been a surge in research focused on exploiting< strong>3-Bromo-2-chloro-6-iodopyridine as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors, researchers aim to develop treatments that can modulate these pathways effectively. The halogenated pyridine core of< strong>3-Bromo-2-chloro-6-iodopyridine provides an ideal platform for designing such inhibitors due to its ability to engage in multiple binding interactions within the kinase active site.

One notable application of< strong>3-Bromo-2-chloro-6-iodopyridine is in the development of tyrosine kinase inhibitors (TKIs). These inhibitors have revolutionized the treatment of certain types of cancer by selectively blocking the activity of specific kinases. For instance, studies have demonstrated that derivatives of< strong>3-Bromo-2-chloro-6-iodopyridine can be modified to target Bruton's tyrosine kinase (BTK), which is overexpressed in chronic lymphocytic leukemia (CLL). The bromo and chloro substituents on the pyridine ring facilitate further functionalization, enabling the creation of compounds with enhanced potency and selectivity.

The< strong>CAS No. 1260666-58-7 compound also finds utility in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes can disrupt their life cycle. Pyridine-based compounds have shown promise as antiviral agents due to their ability to interact with viral proteases and polymerases. Researchers have leveraged< strong>3-Bromo-2-chloro-6-iodopyridine to develop novel inhibitors targeting viral proteases, which are essential for virus maturation and assembly.

In addition to its pharmaceutical applications, 3-Bromo-2-chloro-6-iodopyridine has been explored in agrochemical research. The agrochemical industry continuously seeks innovative compounds that can protect crops from pests and diseases while minimizing environmental impact. Pyridine derivatives are well-known for their biological activity against a range of targets, making them suitable candidates for developing new pesticides. The structural diversity offered by< strong>3-Bromo-2-chloro-6-iodopyridine allows chemists to design molecules with tailored properties, such as improved efficacy and reduced toxicity.

The synthesis of< strong>3-Bromo-2-chloro-6-iodopyridine typically involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, halogenation reactions are performed to introduce bromo and chloro groups at specific positions on the ring. Subsequent iodination completes the halogenation pattern, yielding the desired product. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization.

The reactivity of< strong>CAS No. 1260666-58-7 extends beyond simple functional group transformations. It serves as a precursor in transition-metal-catalyzed reactions that enable the construction of complex molecular frameworks. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups onto the pyridine ring, expanding its applicability in drug discovery programs. These reactions are highly regioselective, allowing for precise control over molecular architecture.

The growing interest in< strong>3-Bromo-2-chloro-6-iodopyridine has led to advancements in computational chemistry approaches aimed at predicting its biological activity. Molecular modeling techniques are used to simulate interactions between< strong>CAS No. 1260666-58- 7, target proteins, and other biomolecules. These simulations help guide medicinal chemists in designing derivatives with improved pharmacokinetic properties and reduced side effects.

In conclusion,< strong>CAS No. 12606 66 –58–7